5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone

• IUPAC Name: 5-(1,2-oxazolidine-2-carbonyl)-1-(2-pyridin-2-ylethyl)piperidin-2-one
• InChI: InChI=1S/C16H21N3O3/c20-15-6-5-13(16(21)19-9-3-11-22-19)12-18(15)10-7-14-4-1-2-8-17-14/h1-2,4,8,13H,3,5-7,9-12H2
• InChI Key: REEBBEFGCMUBPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(OC1)C(=O)C2CCC(=O)N(C2)CCC3=CC=CC=N3
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone, also known as PACAP-27, is a neuropeptide that has been extensively studied for its potential therapeutic applications. It was first discovered in 1989 and has since been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone acts on a specific receptor known as the PAC1 receptor, which is found in various tissues throughout the body. When 5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone binds to the PAC1 receptor, it activates a signaling pathway that leads to the various biochemical and physiological effects associated with the peptide.
Biochemical and Physiological Effects:
5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone has been found to have a wide range of biochemical and physiological effects. It has been shown to promote cell survival and regeneration, as well as to have anti-inflammatory and immunomodulatory effects. It has also been found to have neuroprotective effects and to play a role in the regulation of various physiological processes, such as blood pressure and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone is its ability to promote cell survival and regeneration, which makes it a promising candidate for the development of novel therapies for various diseases and conditions. However, one of the limitations of 5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone is its relatively short half-life, which can make it difficult to use in certain experimental settings.

Future Directions

There are many potential future directions for research on 5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone. One area of interest is the development of novel therapies for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is the development of therapies for conditions such as stroke and traumatic brain injury. Additionally, there is ongoing research on the potential use of 5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone in the treatment of various inflammatory and autoimmune diseases.

Synthesis Methods

5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone can be synthesized using solid-phase peptide synthesis, which involves the stepwise assembly of amino acids on a solid support. The process is highly efficient and allows for the production of large quantities of the peptide.

Scientific Research Applications

5-(2-isoxazolidinylcarbonyl)-1-[2-(2-pyridinyl)ethyl]-2-piperidinone has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to have neuroprotective effects, as well as the ability to promote cell survival and regeneration. It has also been shown to have anti-inflammatory and immunomodulatory effects.